Cas no 2640960-53-6 (4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine)

• Product Name: 4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine
• CAS No: 2640960-53-6
• MF: C₁₉H₂₄N₈O
• MW: 380.446862220764
• CID: 5317206
• PubChem ID: 155800912
• Update Time: 2025-06-14

4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine
• AKOS040708829
• F6619-4111
• 2640960-53-6
• 2-Methyl-4-[4-[4-(4-morpholinyl)-2-pyrimidinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C19H24N8O/c1-15-14-16-18(20-4-5-27(16)23-15)25-6-8-26(9-7-25)19-21-3-2-17(22-19)24-10-12-28-13-11-24/h2-5,14H,6-13H2,1H3
• InChI Key： QEULZNCWTCPYAM-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=CN=C2N1CCN(C2=NC=CC(N3CCOCC3)=N2)CC1

Computed Properties

• Exact Mass: 380.20730742g/mol
• Monoisotopic Mass: 380.20730742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.63±0.50(Predicted)

Additional information on 4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine

Comprehensive Analysis of 4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine (CAS No. 2640960-53-6)

The compound 4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine (CAS No. 2640960-53-6) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule combines a pyrazolo[1,5-a]pyrazine core with a piperazine linker and a pyrimidine-morpholine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, with studies suggesting its efficacy in modulating cellular signaling pathways.

In recent years, the demand for novel kinase inhibitors has surged, driven by advancements in precision medicine and targeted cancer therapies. The 2-methylpyrazolo[1,5-a]pyrazine scaffold within this compound is a key pharmacophore, often associated with high binding affinity to ATP-binding sites of kinases. This aligns with current trends in AI-driven drug discovery, where computational models prioritize molecules with optimal pharmacokinetic profiles. Notably, the inclusion of a morpholine group enhances solubility, addressing a common challenge in oral drug formulation.

From a synthetic chemistry perspective, the piperazine-pyrimidine linkage in CAS 2640960-53-6 offers versatility for structural modifications. This adaptability is crucial for optimizing selectivity and reducing off-target effects—a hot topic in personalized medicine forums. Analytical techniques like LC-MS and NMR have been employed to validate its purity, a critical factor given the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing.

The compound’s potential extends beyond oncology. Preclinical studies explore its applicability in neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier—a feature attributed to the morpholine subunit. Such interdisciplinary relevance makes it a frequent subject in high-throughput screening (HTS) databases, often queried alongside terms like "allosteric modulators" or "fragment-based drug design."

Environmental and regulatory considerations also shape its research trajectory. With increasing scrutiny on green chemistry, synthetic routes for 2640960-53-6 are being optimized to minimize hazardous byproducts. This aligns with industry shifts toward sustainable APIs (Active Pharmaceutical Ingredients), a trending search term among pharmaceutical professionals.

In summary, 4-[2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-yl]morpholine exemplifies modern medicinal chemistry’s convergence with cutting-edge technologies. Its multifaceted applications—from kinase inhibition to CNS targeting—position it as a molecule of enduring scientific and commercial interest.